Cas no 2092589-31-4 (1H,5H-Pyrrolo[2,1-c][1,4]oxazepin-5-one, 3-(aminomethyl)-7,8,9,9a-tetrahydro-)

• Product Name: 1H,5H-Pyrrolo[2,1-c][1,4]oxazepin-5-one, 3-(aminomethyl)-7,8,9,9a-tetrahydro-
• CAS No: 2092589-31-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5222618
• Update Time: 2025-07-27

1H,5H-Pyrrolo[2,1-c][1,4]oxazepin-5-one, 3-(aminomethyl)-7,8,9,9a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Pyrrolo[2,1-c][1,4]oxazepin-5-one, 3-(aminomethyl)-7,8,9,9a-tetrahydro-

• Inchi： 1S/C9H14N2O2/c10-5-8-4-9(12)11-3-1-2-7(11)6-13-8/h4,7H,1-3,5-6,10H2
• InChI Key： KXCHUCIKSFOTIF-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC(=O)N2CCCC2C1

Additional information on 1H,5H-Pyrrolo[2,1-c][1,4]oxazepin-5-one, 3-(aminomethyl)-7,8,9,9a-tetrahydro-

Research Briefing on 1H,5H-Pyrrolo[2,1-c][1,4]oxazepin-5-one, 3-(aminomethyl)-7,8,9,9a-tetrahydro- (CAS: 2092589-31-4)

The compound 1H,5H-Pyrrolo[2,1-c][1,4]oxazepin-5-one, 3-(aminomethyl)-7,8,9,9a-tetrahydro- (CAS: 2092589-31-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic scaffolds, which are of particular interest in drug discovery. The presence of both the pyrrolo-oxazepine core and the aminomethyl functional group provides a versatile platform for further chemical modifications, enabling the development of targeted therapies. Researchers have successfully employed advanced synthetic techniques, including asymmetric catalysis and multicomponent reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated promising biological activities associated with 2092589-31-4. Preliminary data suggest that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. Additionally, its ability to modulate protein-protein interactions has sparked interest in its application for oncology targets, particularly in disrupting aberrant signaling pathways in cancer cells.

Structural-activity relationship (SAR) studies have further elucidated the critical pharmacophores within the molecule. The aminomethyl group, in particular, has been identified as essential for binding affinity and selectivity. Computational modeling and X-ray crystallography have provided insights into the compound's binding modes, facilitating the design of more potent analogs with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the clinical translation of 2092589-31-4 and its derivatives. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into viable therapeutics.

In conclusion, 1H,5H-Pyrrolo[2,1-c][1,4]oxazepin-5-one, 3-(aminomethyl)-7,8,9,9a-tetrahydro- represents a promising scaffold for drug discovery, with applications spanning inflammation, oncology, and beyond. Continued research into its mechanism of action and derivative optimization will be crucial for unlocking its full therapeutic potential.